2-{[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide

• Molecular Formula: C21H21ClN4OS2
• Molecular Weight: 445 g/mol
• IUPAC Name: N-(4-chlorophenyl)-2-[[4-prop-2-enyl-5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H21ClN4OS2/c1-2-11-26-20(17-12-28-18-6-4-3-5-16(17)18)24-25-21(26)29-13-19(27)23-15-9-7-14(22)8-10-15/h2,7-10,12H,1,3-6,11,13H2,(H,23,27)
• InChI Key: SFDMNEBVLLVUJG-UHFFFAOYSA-N
• SMILES: C=CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Cl)C3=CSC4=C3CCCC4

Description

2-{[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 2-{[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide is not fully understood. However, it is known to inhibit the activity of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. This neurotransmitter is involved in various cognitive functions, including memory and learning. Additionally, the compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
The compound 2-{[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. This neurotransmitter is involved in various cognitive functions, including memory and learning. Additionally, the compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide in lab experiments include its potential as a treatment for Alzheimer's disease and as an anticancer agent. However, there are also limitations to its use. The compound has not yet been tested in human clinical trials, and its toxicity and side effects are not fully understood. Additionally, the compound may have limited solubility in certain solvents, which could affect its use in certain lab experiments.

Future Directions

There are several future directions for research on 2-{[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide. One direction is to further investigate its potential as a treatment for Alzheimer's disease and as an anticancer agent. Additionally, the compound could be modified to improve its solubility and reduce its toxicity. Further studies could also be conducted to fully understand its mechanism of action and physiological effects. Finally, the compound could be tested in human clinical trials to determine its safety and efficacy as a potential therapeutic agent.

Synthesis Methods

The synthesis of 2-{[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide has been reported in several studies. One of the most common methods involves the reaction of 4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol with 4-chlorophenylacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

The compound 2-{[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide has potential applications in medicinal chemistry. It has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells in vitro. Additionally, it has been investigated as a potential treatment for Alzheimer's disease due to its ability to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.